Cas no 77232-37-2 (Pyrimidine,2-[4-(bromomethyl)phenyl]-)
77232-37-2 structure
Product Name:Pyrimidine,2-[4-(bromomethyl)phenyl]-
CAS No:77232-37-2
MF:C11H9BrN2
MW:249.106561422348
CID:549212
PubChem ID:12703721
Update Time:2025-04-19
Pyrimidine,2-[4-(bromomethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-[4-(bromomethyl)phenyl]-
- Pyrimidine, 2-[4-(bromomethyl)phenyl]- (9CI)
- 2-[4-(bromomethyl)phenyl]Pyrimidine
- 77232-37-2
- 2-(4-(bromomethyl)phenyl)pyrimidine
- SCHEMBL2560488
-
- Inchi: 1S/C11H9BrN2/c12-8-9-2-4-10(5-3-9)11-13-6-1-7-14-11/h1-7H,8H2
- InChI Key: SGNPBHMIAXJOQL-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C2N=CC=CN=2)=CC=1
Computed Properties
- Exact Mass: 247.99497
- Monoisotopic Mass: 247.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine,2-[4-(bromomethyl)phenyl]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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